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1,2,4-benzothiadiazine-1,1-dioxides
1,2,4-Benzothiadiazine-1,1-dioxides (1,2,4-BTDs) are a class of heterocyclic compounds characterized by their benzene ring and a 1,2,4-benzothiadiazine core structure. These compounds exhibit a wide range of biological activities due to their unique chemical properties. They have been reported to possess potential as anti-inflammatory agents, antifungal drugs, and anticancer agents. The thiazole group introduces reactive functional groups that can participate in various biochemical interactions, which is crucial for their pharmacological effects.
Structurally, 1,2,4-BTDs are composed of a benzene ring fused with a thiadiazine moiety, forming a five-membered ring containing sulfur and nitrogen atoms. The presence of the sulfur atom confers redox properties to these compounds, contributing to their biological activities. Additionally, the dioxide functionality can participate in hydrogen bonding and other intermolecular interactions, enhancing their ability to bind to biomolecules.
Due to their structural flexibility and diverse biological activities, 1,2,4-BTDs have garnered significant attention in both academic research and pharmaceutical development. Further studies are needed to explore their potential applications and optimize their therapeutic profiles.
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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
